N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C20H19N3O2/c1-2-15-8-6-7-11-17(15)21-19(24)14-23-20(25)13-12-18(22-23)16-9-4-3-5-10-16/h3-13H,2,14H2,1H3,(H,21,24)
• InChI Key: DMSZLZOWFISSQS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide, also known as EPPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EPPA is a pyridazinone derivative that has shown promising results in studies related to its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Chemoselective Acetylation and Antimalarial Drugs

Chemoselective monoacetylation processes, similar to those that could involve N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide, have been studied for the synthesis of intermediates in antimalarial drugs. For example, N-(2-Hydroxyphenyl)acetamide serves as an intermediate in natural antimalarial drug synthesis, highlighting the potential for this compound in the development of antimalarial treatments (Magadum & Yadav, 2018).

Anticancer Drug Synthesis

The synthesis and structure analysis of anticancer drugs, like N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, have been conducted, showing the potential role of similar compounds in cancer treatment. These studies often include molecular docking to predict interaction with biological targets, such as the VEGFr receptor, indicating a pathway for the research application of N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide in cancer therapy (Sharma et al., 2018).

Antifungal Agents

Compounds with acetamide derivatives have been identified as fungicidal agents against Candida and Aspergillus species. This suggests that N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide could have potential applications in developing new antifungal treatments, given its structural similarities to these bioactive compounds (Bardiot et al., 2015).

Herbicide Metabolism and Environmental Impact

Research into the metabolism of chloroacetamide herbicides in human and rat liver microsomes has implications for understanding the environmental and health impacts of similar compounds. Studies like these can inform the safety and ecological effects of using compounds related to N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide in agricultural settings (Coleman et al., 2000).

Novel Antimicrobial Agents

The development of new antimicrobial agents, including the synthesis and evaluation of novel acetamide derivatives, showcases the potential for N-(2-ethylphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide in antimicrobial research. These compounds are tested for their effectiveness against various bacterial and fungal strains, indicating a broad spectrum of potential applications in combating microbial resistance (Hossan et al., 2012).